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Compound of Interest

Compound Name: 1-Phenyl-2-propanol

Cat. No.: B048451

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, suppliers, and
analytical methodologies for 1-phenyl-2-propanol. The information is intended to assist
researchers, scientists, and professionals in drug development in sourcing and evaluating this
key chemical intermediate.

Commercial Suppliers and Pricing

1-phenyl-2-propanol is readily available from a variety of chemical suppliers, catering to both
research and bulk quantity requirements. The purity levels offered are generally high, with most
suppliers providing a minimum of 98% purity. Pricing is competitive and varies based on the
supplier, quantity, and purity. Below is a comparative summary of prominent suppliers and their
offerings.
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Note: Prices are approximate and subject to change. Some prices were converted from other
currencies for comparison.

Product Specifications

Ensuring the quality and consistency of chemical reagents is paramount in research and
development. The following table summarizes the typical specifications of 1-phenyl-2-
propanol offered by various suppliers. It is crucial to consult the supplier-specific Certificate of
Analysis (CoA) for lot-specific data.
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Supplier Qualification Workflow
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A systematic approach to qualifying a chemical supplier is essential to mitigate risks associated
with product quality, consistency, and supply chain reliability. The following diagram illustrates a
logical workflow for this process.
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Caption: A logical workflow for qualifying a chemical supplier.
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Experimental Protocols for Purity Determination

Accurate determination of purity is critical for the use of 1-phenyl-2-propanol in sensitive
applications. Gas Chromatography (GC) and High-Performance Liquid Chromatography
(HPLC) are the most common analytical techniques for this purpose.

Gas Chromatography (GC) Method for Purity Analysis

This protocol outlines a general method for determining the purity of 1-phenyl-2-propanol
using GC with a Flame lonization Detector (FID).

Methodology:
e Sample Preparation:

o Prepare a stock solution of 1-phenyl-2-propanol in a suitable solvent (e.g., methanol or
dichloromethane) at a concentration of approximately 1 mg/mL.

o If necessary, perform serial dilutions to bring the concentration within the linear range of
the detector.

o Filter the sample through a 0.45 um syringe filter into a GC vial.
e Instrumentation:

o Gas Chromatograph: Equipped with a split/splitless injector and a Flame lonization
Detector (FID).

o Column: A non-polar or mid-polar capillary column, such as a DB-5 or HP-5 (e.g., 30 m x
0.25 mm ID, 0.25 pum film thickness), is typically suitable.

o Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).
e GC Conditions:
o Injector Temperature: 250 °C

o Detector Temperature: 300 °C
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o Oven Temperature Program:
= [nitial temperature: 60 °C, hold for 2 minutes.
= Ramp rate: 10 °C/min to 250 °C.
» Final hold: Hold at 250 °C for 5 minutes.

o Injection Volume: 1 pL

o Split Ratio: 50:1 (can be adjusted based on sample concentration)

o Data Analysis:
o Integrate the peak areas of all components in the chromatogram.

o Calculate the percent purity by dividing the peak area of 1-phenyl-2-propanol by the total
area of all peaks (excluding the solvent peak) and multiplying by 100.[4]

High-Performance Liquid Chromatography (HPLC)
Method for Purity and Enantiomeric Separation

This protocol provides a general method for the analysis of 1-phenyl-2-propanol by HPLC,
which can be adapted for both purity assessment and chiral separation.

Methodology:
e Sample Preparation:

o Dissolve the 1-phenyl-2-propanol sample in the mobile phase to a concentration of
approximately 1 mg/mL.

o Filter the solution through a 0.45 um syringe filter before injection.
e Instrumentation:

o HPLC System: An HPLC system with a pump, autosampler, column oven, and a UV
detector.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b048451?utm_src=pdf-body
https://www.youtube.com/watch?v=9Zs4xeD2NYA
https://www.benchchem.com/product/b048451?utm_src=pdf-body
https://www.benchchem.com/product/b048451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Column for Purity: A reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 pum) is commonly
used.

o Column for Chiral Separation: A chiral stationary phase (CSP) column, such as one based
on cellulose or amylose derivatives (e.g., Chiralcel® OD-H), is required for enantiomeric
separation.[5]

o Detector: UV detection at 210 nm or 254 nm.

o HPLC Conditions (Reversed-Phase for Purity):

o Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v). The exact ratio may
need to be optimized.

o Flow Rate: 1.0 mL/min.
o Column Temperature: 25 °C.
o Injection Volume: 10 pL.

o HPLC Conditions (Normal-Phase for Chiral Separation):

[¢]

Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v).[5] The ratio is
critical for achieving separation and may require optimization.[5]

[¢]

Flow Rate: 0.5 mL/min.[5]

[e]

Column Temperature: 25 °C.

o

Injection Volume: 10 pL.
o Data Analysis:

o For purity analysis, calculate the percent purity based on the relative peak areas as
described for the GC method.

o For chiral analysis, the two enantiomers will appear as separate peaks. The enantiomeric
excess (ee) can be calculated from the areas of the two peaks.
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Experimental Workflow for Purity Analysis

The following diagram illustrates a typical experimental workflow for determining the purity of a
1-phenyl-2-propanol sample.
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Caption: A typical workflow for the purity analysis of a chemical sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

